Cas no 223761-83-9 (2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione)

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione is a chiral fluorinated isoindole-1,3-dione derivative characterized by its stereospecific (1S,2S) cyclopentyl backbone. The incorporation of fluorine at the 2-position enhances its electronic and steric properties, making it a valuable intermediate in asymmetric synthesis and medicinal chemistry. Its rigid cyclopentyl scaffold improves conformational stability, while the fluorinated moiety can influence binding affinity and metabolic resistance in bioactive molecules. This compound is particularly useful in the development of enzyme inhibitors, receptor modulators, and other pharmacophores due to its ability to mimic transition states or act as a bioisostere. High enantiomeric purity ensures reproducibility in research applications. Its synthetic versatility allows further functionalization at the isoindole-1,3-dione core.

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione structure

223761-83-9 structure

Product Name:2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione

CAS No:223761-83-9

MF:C₁₃H₁₂FNO₂

MW:233.238286972046

CID:1059539

PubChem ID:21349655

Update Time:2025-07-02

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 2-[(1S,2S)-2-Fluorocyclopentyl]-isoindole-1,3-dione
- starbld0004457
- 223761-83-9
- 2-[(1S,2S)-2-fluorocyclopentyl]isoindole-1,3-dione
- SCHEMBL6662085
- DB-260461
- 2-((1S,2S)-2-Fluorocyclopentyl)isoindoline-1,3-dione
- 2-[(1S,2S)-2-Fluorocyclopentyl]-1H-isoindole-1,3(2H)-dione
- 2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione
- Inchi： 1S/C13H12FNO2/c14-10-6-3-7-11(10)15-12(16)8-4-1-2-5-9(8)13(15)17/h1-2,4-5,10-11H,3,6-7H2/t10-,11-/m0/s1
- InChI Key： CBVCQKFZRIJARM-QWRGUYRKSA-N
- SMILES： F[C@H]1CCC[C@@H]1N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 233.08520679g/mol
Monoisotopic Mass: 233.08520679g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 333
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 37.4Å²

2-(1S,2S)-2-Fluorocyclopentyl-isoindole-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	F588835-50mg	2-[(1S,2S)-2-Fluorocyclopentyl]-isoindole-1,3-dione	223761-83-9		50mg	$ 201.00	2023-09-07
TRC	F588835-500mg	2-[(1S,2S)-2-Fluorocyclopentyl]-isoindole-1,3-dione	223761-83-9		500mg	$ 1608.00	2023-09-07